(2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine

• IUPAC Name: (2R)-1-(2-ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine
• InChI: InChI=1S/C14H26N2O3S/c1-3-20(17,18)11-8-15-6-7-16(12-13(15)2)14-4-9-19-10-5-14/h3,13-14H,1,4-12H2,2H3/t13-/m1/s1
• InChI Key: PMNIRCWMBKCMAS-CYBMUJFWSA-N
• Canonical SMILES: CC1CN(CCN1CCS(=O)(=O)C=C)C2CCOCC2
• Isomeric SMILES: C[C@@H]1CN(CCN1CCS(=O)(=O)C=C)C2CCOCC2
• Molecular Formula: C14H26N2O3S
• Molecular Weight: 302.44 g/mol

Description

(2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine is a chemical compound that has been widely studied by researchers due to its potential applications in scientific research. This compound is also known by its chemical formula, C12H22N2O3S, and is a piperazine derivative.

Mechanism of Action

The mechanism of action of (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as proteases, that play a role in disease processes. This inhibition can lead to the suppression of disease symptoms and the potential for disease modification.
Biochemical and Physiological Effects:
Studies have shown that (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine can have a range of biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, as well as to modulate the immune system. Additionally, it has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine in lab experiments is that it is relatively easy to synthesize and purify. Additionally, the compound has been shown to have a range of potential applications in scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine. One area of interest is in the development of new drugs based on this compound. Researchers could investigate the compound's mechanism of action in more detail, as well as its potential therapeutic applications in a range of diseases. Additionally, further studies could be conducted to determine the compound's toxicity and pharmacokinetic properties, which would be important for the development of safe and effective drugs.

Synthesis Methods

The synthesis of (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine can be achieved by reacting 2-methyl-4-(oxan-4-yl)piperazine with ethenesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired compound, which can be purified by column chromatography.

Scientific Research Applications

(2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine has been used in various scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. Researchers have investigated the compound's mechanism of action, as well as its biochemical and physiological effects, in order to determine its potential therapeutic benefits.